Cas no 2703779-55-7 (3-({(tert-butoxy)carbonylamino}methyl)-4-methoxy-4-oxobutanoic acid)

• Product Name: 3-({(tert-butoxy)carbonylamino}methyl)-4-methoxy-4-oxobutanoic acid
• CAS No: 2703779-55-7
• MF: C₁₁H₁₉NO₆
• MW: 261.27166390419
• MDL: MFCD34551038
• CID: 5616017
• PubChem ID: 165945963
• Update Time: 2025-06-08

3-({(tert-butoxy)carbonylamino}methyl)-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33047846
• 3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methoxy-4-oxobutanoic acid
• 2703779-55-7
• Butanedioic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, 1-methyl ester
• 3-(((tert-Butoxycarbonyl)amino)methyl)-4-methoxy-4-oxobutanoic acid
• 3-({(tert-butoxy)carbonylamino}methyl)-4-methoxy-4-oxobutanoic acid

• MDL： MFCD34551038
• Inchi： 1S/C11H19NO6/c1-11(2,3)18-10(16)12-6-7(5-8(13)14)9(15)17-4/h7H,5-6H2,1-4H3,(H,12,16)(H,13,14)
• InChI Key： QEPSONLKTZFXKQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)OC)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.12123733g/mol
• Monoisotopic Mass: 261.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 428.4±40.0 °C(Predicted)
• pka: 4.30±0.19(Predicted)

Additional information on 3-({(tert-butoxy)carbonylamino}methyl)-4-methoxy-4-oxobutanoic acid

Comprehensive Introduction to 3-({(tert-butoxy)carbonylamino}methyl)-4-methoxy-4-oxobutanoic acid (CAS No. 2703779-55-7)

3-({(tert-butoxy)carbonylamino}methyl)-4-methoxy-4-oxobutanoic acid (CAS No. 2703779-55-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a tert-butoxycarbonyl (Boc) protecting group, a methoxy ester, and a carboxylic acid functionality, making it a versatile intermediate for peptide synthesis and drug development. Its CAS number 2703779-55-7 ensures precise identification in regulatory and commercial contexts, addressing the growing demand for traceability in chemical supply chains.

In recent years, the interest in Boc-protected amino acid derivatives like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies frequently search for "Boc-protected building blocks" or "peptide synthesis intermediates," reflecting the compound's relevance in modern drug discovery. The methoxy-4-oxobutanoic acid moiety further enhances its utility in designing prodrugs or modifying bioactive molecules, aligning with trends in targeted drug delivery systems.

The compound’s stability under acidic conditions—owing to the tert-butoxycarbonyl group—makes it a preferred choice for multi-step organic transformations. Laboratories often inquire about "how to remove Boc groups" or "Boc deprotection methods," highlighting its operational significance. Additionally, its compatibility with green chemistry principles (e.g., reduced solvent waste) resonates with sustainability-focused research, a hot topic in 2024.

From a technical perspective, 3-({(tert-butoxy)carbonylamino}methyl)-4-methoxy-4-oxobutanoic acid exhibits high purity (>98% by HPLC) and solubility in polar aprotic solvents like DMF or DMSO. These properties are frequently queried in search engines as "solubility of Boc-amino acid derivatives" or "HPLC analysis of peptide intermediates," underscoring the need for detailed technical data. Its molecular weight (291.3 g/mol) and storage recommendations (2–8°C under inert atmosphere) are also critical for laboratory handling.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in synthesizing functionalized polymers for biomedical coatings. Searches for "carboxylic acid-modified biomaterials" or "Boc-chemistry in polymers" reflect this interdisciplinary appeal. Regulatory compliance (e.g., REACH, FDA guidelines) further ensures its safe use, a priority for industries navigating evolving chemical regulations.

In summary, CAS No. 2703779-55-7 represents a pivotal tool for researchers exploring peptide-based therapeutics and advanced organic synthesis. Its structural features, combined with trending applications in drug discovery and sustainable chemistry, position it as a compound of enduring scientific and commercial value.